N-[1-(2-chloro-6-fluorobenzyl)-1H-pyrazol-3-yl]-5-[2-(4-methyl-1H-pyrazol-1-yl)ethyl]-1,3,4-thiadiazol-2-amine

• Molecular Formula: C18H17ClFN7S
• Molecular Weight: 417.9 g/mol
• IUPAC Name: N-[1-[(2-chloro-6-fluorophenyl)methyl]pyrazol-3-yl]-5-[2-(4-methylpyrazol-1-yl)ethyl]-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C18H17ClFN7S/c1-12-9-21-26(10-12)8-6-17-23-24-18(28-17)22-16-5-7-27(25-16)11-13-14(19)3-2-4-15(13)20/h2-5,7,9-10H,6,8,11H2,1H3,(H,22,24,25)
• InChI Key: XONRVOUUXPXKDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CCC2=NN=C(S2)NC3=NN(C=C3)CC4=C(C=CC=C4Cl)F

Description

N-[1-(2-CHLORO-6-FLUOROBENZYL)-1H-PYRAZOL-3-YL]-N-{5-[2-(4-METHYL-1H-PYRAZOL-1-YL)ETHYL]-1,3,4-THIADIAZOL-2-YL}AMINE is a complex organic compound that features a combination of pyrazole, thiadiazole, and benzyl groups

Preparation Methods

The synthesis of N-[1-(2-CHLORO-6-FLUOROBENZYL)-1H-PYRAZOL-3-YL]-N-{5-[2-(4-METHYL-1H-PYRAZOL-1-YL)ETHYL]-1,3,4-THIADIAZOL-2-YL}AMINE involves multiple steps, starting with the preparation of intermediate compounds. One of the key intermediates is 2-chloro-6-fluorobenzyl chloride, which can be synthesized from 2-chloro-6-fluorotoluene through chlorination . The final compound is obtained by reacting this intermediate with other reagents under specific conditions, such as the presence of a base and a solvent .

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Substitution Reactions: The presence of halogen atoms (chlorine and fluorine) makes it susceptible to nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions, leading to the formation of different products.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

Common reagents used in these reactions include bases, oxidizing agents, and coupling catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

N-[1-(2-CHLORO-6-FLUOROBENZYL)-1H-PYRAZOL-3-YL]-N-{5-[2-(4-METHYL-1H-PYRAZOL-1-YL)ETHYL]-1,3,4-THIADIAZOL-2-YL}AMINE has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmaceutical agent due to its unique structural features.

Biological Research: The compound is used in various biological assays to study its effects on different biological pathways.

Material Science: Its unique chemical structure makes it a candidate for the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar compounds include other pyrazole and thiadiazole derivatives, such as:

2-Chloro-6-fluorobenzyl chloride: An intermediate used in the synthesis of the target compound.

4-Fluorobenzyl chloride: Another halogenated benzyl compound with similar reactivity.

The uniqueness of N-[1-(2-CHLORO-6-FLUOROBENZYL)-1H-PYRAZOL-3-YL]-N-{5-[2-(4-METHYL-1H-PYRAZOL-1-YL)ETHYL]-1,3,4-THIADIAZOL-2-YL}AMINE lies in its specific combination of functional groups, which imparts distinct chemical and biological properties.